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Compound of Interest

4-Benzyloxy-3-
Compound Name:
ethoxybenzaldehyde

Cat. No.: B1268341

An In-depth Technical Guide to the Physicochemical Properties of 4-Benzyloxy-3-
ethoxybenzaldehyde

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 4-Benzyloxy-3-ethoxybenzaldehyde, a significant compound in organic
synthesis. This document consolidates essential data, experimental protocols, and safety
information to support research and development activities.

Chemical Identity and Properties

4-Benzyloxy-3-ethoxybenzaldehyde, with the CAS Number 60186-33-6, is an aromatic
aldehyde.[1][2] Its structure features a benzaldehyde core substituted with an ethoxy group at
the C3 position and a benzyloxy group at the C4 position.

Physicochemical Data

The key quantitative properties of 4-Benzyloxy-3-ethoxybenzaldehyde are summarized in the
table below for easy reference and comparison.
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Property Value Source
IUPAC Name 3-ethoxy-4- 2]
(phenylmethoxy)benzaldehyde

Molecular Formula C16H1603 [11[2][3]
Molecular Weight 256.30 g/mol [11[3]
CAS Number 60186-33-6 [1][2][3]
Melting Point 64°C [1]
Appearance Solid [4]

0=CC1=CC=C(OCC2=CC=C
SMILES 3]
C=C2)C(OCC)=C1

NCOFQZRLIYPMNJ-
InChlKey [5]
UHFFFAOYSA-N

Computational Data

Computationally predicted properties provide further insight into the molecule's behavior.

Property Value Source

Topological Polar Surface Area

(TPSA) 35.53 A2 [3]
Predicted LogP 3.4768 [3]
Hydrogen Bond Acceptors 3 [3]
Hydrogen Bond Donors 0 [3]
Rotatable Bonds 6 [3]

Experimental Protocols

While specific experimental data for 4-Benzyloxy-3-ethoxybenzaldehyde is limited in the
provided results, a standard synthesis protocol can be extrapolated from established methods
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for similar compounds, such as the Williamson ether synthesis.[6] This reaction involves the
deprotonation of a phenol followed by nucleophilic substitution with an alkyl halide.

Proposed Synthesis of 4-Benzyloxy-3-
ethoxybenzaldehyde

This protocol outlines a likely method for the synthesis starting from 3-ethoxy-4-
hydroxybenzaldehyde (Ethylvanillin).

Materials:

o 3-Ethoxy-4-hydroxybenzaldehyde (Ethylvanillin)

e Benzyl bromide

e Anhydrous Potassium Carbonate (K2CO3)

¢ Anhydrous Dimethylformamide (DMF)

o Diethyl ether

» Saturated aqueous sodium chloride solution (brine)

e Anhydrous magnesium sulfate (MgSQa)

Ethanol for recrystallization

Procedure:

e Reaction Setup: In a dry round-bottom flask equipped with a magnetic stir bar and reflux
condenser, add 3-ethoxy-4-hydroxybenzaldehyde (1.0 eq).

» Addition of Base and Solvent: Add anhydrous potassium carbonate (1.5 eq) to the flask,
followed by anhydrous DMF (approx. 10 mL per gram of the starting aldehyde).[6]

» Addition of Alkylating Agent: Stir the resulting suspension at room temperature for
approximately 15 minutes. Add benzyl bromide (1.2 eq) dropwise to the mixture.
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e Reaction: Heat the reaction mixture and maintain it at reflux for 12-14 hours.[7] The reaction
progress can be monitored by Thin Layer Chromatography (TLC).

o Workup: After completion, cool the mixture to room temperature. Pour the reaction mixture
into a separatory funnel containing deionized water.

o Extraction: Extract the aqueous layer with diethyl ether (3 x 50 mL).[6]

e Washing: Combine the organic layers and wash them with a 5% sodium hydroxide solution,
followed by distilled water, and finally with brine (2 x 50 mL).[6][7]

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter the
solution, and remove the solvent under reduced pressure using a rotary evaporator.[6][7]

 Purification: Recrystallize the crude product from ethanol to yield pure 4-Benzyloxy-3-
ethoxybenzaldehyde as a solid.[7]

Visualized Experimental Workflow

The following diagram illustrates the logical flow of the proposed synthesis protocol.
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Caption: Workflow for the synthesis of 4-Benzyloxy-3-ethoxybenzaldehyde.
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Health and Safety Information

This compound is classified as an irritant.[1] Standard laboratory safety precautions should be
strictly followed.

» Handling: Avoid contact with skin, eyes, and clothing.[8] Do not breathe dust or vapors.[8]
Ensure adequate ventilation during use. Wash hands thoroughly after handling.[8]

o Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, and
eye/face protection (safety goggles or face shield).[4][9]

» Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place.[4][8]
e Incompatible Materials: Avoid strong oxidizing agents and strong bases.[4][8]
o First Aid:

o Skin Contact: Wash off immediately with plenty of soap and water.[9]

o Eye Contact: Rinse cautiously with water for several minutes.[9]

o Inhalation: Move the person to fresh air.[9]

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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